N-(2-(5-chlorothiophen-2-yl)-2-methoxyethyl)-2-(2-fluorophenoxy)acetamide

• IUPAC Name: N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-2-(2-fluorophenoxy)acetamide
• InChI: InChI=1S/C15H15ClFNO3S/c1-20-12(13-6-7-14(16)22-13)8-18-15(19)9-21-11-5-3-2-4-10(11)17/h2-7,12H,8-9H2,1H3,(H,18,19)
• InChI Key: PLPOQXKQCAQNKG-UHFFFAOYSA-N
• Canonical SMILES: COC(CNC(=O)COC1=CC=CC=C1F)C2=CC=C(S2)Cl
• Molecular Formula: C15H15ClFNO3S
• Molecular Weight: 343.8 g/mol

Description

N-(2-(5-chlorothiophen-2-yl)-2-methoxyethyl)-2-(2-fluorophenoxy)acetamide, also known as CTMP, is a novel psychoactive substance that belongs to the class of phenylacetamides. CTMP has gained significant attention in the scientific community due to its potential therapeutic applications in various neurological and psychiatric disorders.

Scientific Research Applications

Radioligands for Imaging

One research application of related compounds involves the synthesis and evaluation of potent radioligands for peripheral benzodiazepine receptors (PBR), which are significant for neuroimaging. For example, derivatives such as [18F]FMDAA1106 and [18F]FEDAA1106 have been synthesized and evaluated for their potential in imaging applications, showcasing high radioactivity in brain regions with the highest PBR density, such as the olfactory bulb (Zhang et al., 2003).

Antimicrobial Activity

Another application is found in the synthesis of novel compounds with significant anti-inflammatory activity. For instance, derivatives of N-(3-chloro-4-fluorophenyl)-2-(5-((3-(4-hydroxy-2, 2-dimethyl l-2,3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamide have shown promising anti-inflammatory properties, indicating potential applications in developing new therapeutic agents (Sunder et al., 2013).

Herbicide Analysis and Environmental Impact

Compounds structurally related to the specified chemical have been studied for their behavior as herbicides and their metabolic products in environmental contexts. For example, chloroacetamide herbicides and their metabolites have been analyzed to understand their carcinogenic pathways and environmental persistence, with significant implications for agricultural practices and environmental health (Coleman et al., 2000).

Pharmaceutical Intermediates and Antimalarial Drugs

Moreover, related compounds have been investigated as intermediates for antimalarial drugs, showcasing the versatility of these chemicals in synthesizing vital medicinal compounds. For instance, N-(2-Hydroxyphenyl)acetamide serves as an intermediate in the complete natural synthesis of antimalarial drugs, highlighting its importance in pharmaceutical manufacturing (Magadum & Yadav, 2018).